Cas no 2172214-37-6 (4-bromo-1-(2-methoxy-2-methylpropyl)-1H-imidazole)

• Product Name: 4-bromo-1-(2-methoxy-2-methylpropyl)-1H-imidazole
• CAS No: 2172214-37-6
• MF: C₈H₁₃BrN₂O
• MW: 233.105621099472
• CID: 6249652
• PubChem ID: 165604742
• Update Time: 2025-05-20

4-bromo-1-(2-methoxy-2-methylpropyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(2-methoxy-2-methylpropyl)-1H-imidazole
• 2172214-37-6
• EN300-1613800

• Inchi： 1S/C8H13BrN2O/c1-8(2,12-3)5-11-4-7(9)10-6-11/h4,6H,5H2,1-3H3
• InChI Key： HFMPAIMFFRULBS-UHFFFAOYSA-N
• SMILES： BrC1=CN(C=N1)CC(C)(C)OC

Computed Properties

• Exact Mass: 232.02113g/mol
• Monoisotopic Mass: 232.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 27Ų

Additional information on 4-bromo-1-(2-methoxy-2-methylpropyl)-1H-imidazole

Introduction to 4-bromo-1-(2-methoxy-2-methylpropyl)-1H-imidazole (CAS No. 2172214-37-6)

4-bromo-1-(2-methoxy-2-methylpropyl)-1H-imidazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the CAS number 2172214-37-6, belongs to the imidazole class of heterocyclic compounds, which are widely recognized for their role in medicinal chemistry and drug development. The presence of a bromine substituent and an isobutyl group at the 1-position of the imidazole ring introduces specific reactivity that makes this molecule a valuable intermediate in synthetic chemistry.

The imidazole core of this compound is a six-membered aromatic ring containing two nitrogen atoms, which is known for its stability and ability to participate in various chemical reactions. The bromo substituent at the 1-position enhances the electrophilicity of the ring, making it susceptible to nucleophilic substitution reactions, which are crucial for further functionalization. Additionally, the isobutyl group (2-methylpropyl) at the same position contributes to steric hindrance and can influence the compound's solubility and metabolic stability.

In recent years, there has been growing interest in imidazole derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that imidazole-based compounds exhibit properties such as antifungal, antiviral, anticancer, and anti-inflammatory effects. The structural modifications introduced in 4-bromo-1-(2-methoxy-2-methylpropyl)-1H-imidazole are designed to optimize these biological activities while minimizing potential side effects.

One of the most compelling aspects of this compound is its utility as a building block in drug discovery. The bromine atom serves as a handle for further derivatization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions allow chemists to introduce diverse functional groups into the molecule, enabling the creation of novel analogs with tailored biological properties. For instance, recent research has shown that imidazole derivatives modified at the 1-position can selectively target specific enzymes or receptors involved in disease pathways.

The isobutyl group in this compound also plays a critical role in modulating its pharmacokinetic profile. By introducing bulkiness at the 1-position, it can enhance membrane permeability and improve oral bioavailability. This feature is particularly important in drug development, where optimizing pharmacokinetics is essential for achieving therapeutic efficacy. Furthermore, the presence of a methoxy group adjacent to the isobutyl group can influence electronic properties and hydrogen bonding capabilities, further enhancing interactions with biological targets.

Recent advancements in computational chemistry have enabled more efficient virtual screening of potential drug candidates. 4-bromo-1-(2-methoxy-2-methylpropyl)-1H-imidazole has been incorporated into several high-throughput virtual screening campaigns aimed at identifying new therapeutic agents. These studies have highlighted its potential as a scaffold for developing treatments against various diseases, including neurodegenerative disorders and infectious diseases.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. The unique combination of electronic and steric properties makes it a candidate for developing novel organic semiconductors or ligands for catalytic systems. Researchers are exploring its use as a ligand in transition metal-catalyzed reactions, where it could facilitate asymmetric synthesis or polymerization processes.

The synthesis of 4-bromo-1-(2-methoxy-2-methylpropyl)-1H-imidazole involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include bromination of an imidazole precursor followed by nucleophilic substitution with an appropriate alkylating agent. Recent improvements in synthetic techniques have enabled higher yields and purities, making large-scale production more feasible.

Evaluation of this compound's biological activity has revealed intriguing results. In vitro assays have demonstrated that it interacts with several targets relevant to human health. For example, preliminary studies suggest that it may inhibit enzymes involved in inflammation pathways, making it a candidate for developing anti-inflammatory drugs. Further investigation is needed to fully elucidate its mechanism of action and therapeutic potential.

The safety profile of 4-bromo-1-(2-methoxy-2-methylpropyl)-1H-imidazole is another critical consideration in its development as a pharmaceutical agent. While preliminary toxicology studies indicate low acute toxicity, long-term effects require thorough evaluation before clinical application can be considered. Collaborative efforts between synthetic chemists and medicinal chemists are essential to optimize both efficacy and safety profiles.

Future directions for research on this compound include exploring its role in combination therapies and investigating its potential as an adjuvant in existing treatments. The versatility of its structure allows for further modifications that could enhance its therapeutic value across multiple disease indications.